Cas no 1804571-98-9 (2-Amino-3-cyano-4-(trifluoromethoxy)pyridine-6-carboxamide)

• Product Name: 2-Amino-3-cyano-4-(trifluoromethoxy)pyridine-6-carboxamide
• CAS No: 1804571-98-9
• MF: C₈H₅F₃N₄O₂
• MW: 246.146111249924
• CID: 4910568
• Update Time: 2025-05-23

2-Amino-3-cyano-4-(trifluoromethoxy)pyridine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-cyano-4-(trifluoromethoxy)pyridine-6-carboxamide

• Inchi： 1S/C8H5F3N4O2/c9-8(10,11)17-5-1-4(7(14)16)15-6(13)3(5)2-12/h1H,(H2,13,15)(H2,14,16)
• InChI Key： LLTYTZHOJKCXND-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(C(N)=O)=NC(=C1C#N)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 350
• XLogP3: 1.2
• Topological Polar Surface Area: 115

Additional information on 2-Amino-3-cyano-4-(trifluoromethoxy)pyridine-6-carboxamide

Recent Advances in the Study of 2-Amino-3-cyano-4-(trifluoromethoxy)pyridine-6-carboxamide (CAS: 1804571-98-9)

The compound 2-Amino-3-cyano-4-(trifluoromethoxy)pyridine-6-carboxamide (CAS: 1804571-98-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel heterocyclic compounds, which are of particular interest in drug discovery. The presence of both amino and cyano groups, along with the trifluoromethoxy moiety, imparts unique electronic and steric properties that enhance its reactivity and binding affinity to biological targets. Computational modeling and in vitro assays have demonstrated its potential as a scaffold for designing inhibitors targeting specific enzymes involved in inflammatory and oncogenic pathways.

One of the most promising applications of 2-Amino-3-cyano-4-(trifluoromethoxy)pyridine-6-carboxamide is its use in the development of kinase inhibitors. Kinases play a critical role in cell signaling and are often dysregulated in diseases such as cancer and autoimmune disorders. Preliminary studies have shown that derivatives of this compound exhibit selective inhibition against certain kinase isoforms, with minimal off-target effects. These findings suggest its potential as a lead compound for further optimization and preclinical evaluation.

In addition to its therapeutic potential, recent research has also explored the compound's physicochemical properties, such as solubility, stability, and bioavailability. These studies are crucial for understanding its pharmacokinetic profile and guiding formulation strategies. For instance, modifications to the carboxamide group have been investigated to improve metabolic stability and enhance oral absorption, addressing some of the challenges associated with its drug-like properties.

Despite these advancements, several challenges remain. The compound's synthetic route, while efficient, requires further optimization to scale up production for clinical trials. Additionally, more extensive in vivo studies are needed to validate its efficacy and safety in animal models. Collaborative efforts between academic researchers and pharmaceutical companies are expected to accelerate the translation of these findings into viable therapeutic options.

In conclusion, 2-Amino-3-cyano-4-(trifluoromethoxy)pyridine-6-carboxamide represents a promising candidate in the field of medicinal chemistry, with potential applications in kinase inhibition and beyond. Continued research and development efforts will be essential to fully realize its therapeutic potential and address the remaining challenges in its drug development pathway.